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Compound of Interest

Compound Name: 3-Ethylcyclopentene

Cat. No.: B1593912 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Ethylcyclopentene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Ethylcyclopentene,

a crucial resource for laboratory personnel. The following sections detail the compound's

properties, hazards, and the necessary precautions for its safe use.

Physicochemical Properties
A thorough understanding of 3-Ethylcyclopentene's physical and chemical characteristics is

fundamental to its safe handling.
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Property Value Source

Molecular Formula C7H12 [1][2][3][4][5]

Molar Mass 96.17 g/mol [1][2][3]

Boiling Point 97.85°C [2][4]

Melting Point -108.93°C (estimate) [2][4]

Density 0.7784 g/cm³ [2]

Refractive Index 1.4291 [2]

XLogP3 2.8 [1][3]

Hazard Identification and Classification
3-Ethylcyclopentene is classified as a hazardous substance. The following table summarizes

its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Flammable Liquid 2
H225: Highly flammable liquid

and vapour

Signal Word: Danger[6][7]

Primary Hazards:

Harmful if swallowed: Can cause significant health issues if ingested.[3][8]

Highly flammable: Poses a serious fire risk.[6][7] Vapors are heavier than air and may travel

to an ignition source.[9]

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when working with 3-Ethylcyclopentene.
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Personal Protective Equipment (PPE)
The following PPE should be worn at all times:

PPE Type Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[6]

Skin Protection

Fire/flame resistant and impervious clothing.

Chemical impermeable gloves (must be

inspected prior to use).[6][10]

Respiratory Protection

A full-face respirator is necessary if exposure

limits are exceeded or if irritation or other

symptoms are experienced.[6][10]

Handling Procedures
Handle in a well-ventilated area, preferably in a chemical fume hood.[6][10]

Use non-sparking tools and explosion-proof equipment.[6][10]

Take precautionary measures against static discharge.[2][7] Ground and bond containers

and receiving equipment.[6][11]

Avoid contact with skin and eyes.[6]

Do not eat, drink, or smoke when using this product.[5][8]

Wash hands thoroughly after handling.[5][7][8]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][6][10]

Keep away from heat, sparks, open flames, and other ignition sources.[2][6][7]

Store apart from incompatible materials such as strong oxidizing agents.[12]
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Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
Exposure Route First-Aid Procedure

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[6][8][10]

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor

immediately.[6][8]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. Consult

a doctor if irritation persists.[6][7][8]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[6][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[6][7][10]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[9][12] Containers may explode when heated.[12]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[6][10]

Accidental Release Measures
Ensure adequate ventilation and remove all sources of ignition.[6][10]
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Evacuate personnel to a safe area.[6][10]

Use personal protective equipment.[6]

Contain the spill and collect with a non-combustible absorbent material.[12]

Dispose of the collected material in a suitable, closed container in accordance with local

regulations.[6]

Experimental Protocols
Detailed experimental protocols for determining the safety parameters of 3-Ethylcyclopentene
are not readily available in the public domain. However, standard methodologies for similar

volatile flammable liquids would be employed. These generally follow guidelines from

organizations such as ASTM International or the OECD for testing chemical safety.

Flash Point: Determined using a closed-cup method such as the Pensky-Martens or

Cleveland open-cup method.

Autoignition Temperature: Measured by heating the substance in a flask and observing the

temperature at which it ignites without an external ignition source.

Toxicity Studies (e.g., LD50): Typically involve administering the substance to laboratory

animals under controlled conditions to determine the dose that is lethal to 50% of the test

population. These experiments are conducted under strict ethical and regulatory guidelines.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 3-Ethylcyclopentene.
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Caption: Workflow for the safe handling of 3-Ethylcyclopentene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1593912?utm_src=pdf-body-img
https://www.benchchem.com/product/b1593912?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response Logic
The following diagram outlines the decision-making process in the event of an emergency

involving 3-Ethylcyclopentene.

Spill Response Fire Response Exposure Response

Spill or Release

Evacuate Area

Fire
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Personal Exposure
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Remove Ignition Sources
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Caption: Decision-making flowchart for emergencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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